5-(4-Bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one
5-(4-Bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
425413-23-6
VCID:
VC0367193
InChI:
InChI=1S/C20H18BrNO4/c1-12-2-4-14(5-3-12)18(24)16-17(13-6-8-15(21)9-7-13)22(10-11-23)20(26)19(16)25/h2-9,17,23-24H,10-11H2,1H3/b18-16+
SMILES:
CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCO)C3=CC=C(C=C3)Br)O
Molecular Formula:
C20H18BrNO4
Molecular Weight:
416.3g/mol
5-(4-Bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 425413-23-6
Main Products
VCID: VC0367193
Molecular Formula: C20H18BrNO4
Molecular Weight: 416.3g/mol
CAS No. | 425413-23-6 |
---|---|
Product Name | 5-(4-Bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-4-(4-methylbenzoyl)-1,5-dihydro-2H-pyrrol-2-one |
Molecular Formula | C20H18BrNO4 |
Molecular Weight | 416.3g/mol |
IUPAC Name | (4E)-5-(4-bromophenyl)-1-(2-hydroxyethyl)-4-[hydroxy-(4-methylphenyl)methylidene]pyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C20H18BrNO4/c1-12-2-4-14(5-3-12)18(24)16-17(13-6-8-15(21)9-7-13)22(10-11-23)20(26)19(16)25/h2-9,17,23-24H,10-11H2,1H3/b18-16+ |
Standard InChIKey | JAPKEEDOOXGALI-FBMGVBCBSA-N |
Isomeric SMILES | CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCO)C3=CC=C(C=C3)Br)/O |
SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCO)C3=CC=C(C=C3)Br)O |
Canonical SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCO)C3=CC=C(C=C3)Br)O |
PubChem Compound | 5729372 |
Last Modified | Nov 11 2021 |
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